Cas no 88260-11-1 (N1-(5-methylpyridin-2-yl)ethane-1,2-diamine)

N1-(5-methylpyridin-2-yl)ethane-1,2-diamine structure
88260-11-1 structure
Product Name:N1-(5-methylpyridin-2-yl)ethane-1,2-diamine
CAS No:88260-11-1
MF:C8H13N3
MW:151.208921194077
CID:639481
PubChem ID:13224296
Update Time:2025-04-19

N1-(5-methylpyridin-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(5-methyl-2-pyridinyl)-
    • N'-(5-methylpyridin-2-yl)ethane-1,2-diamine
    • N1-(5-methylpyridin-2-yl)ethane-1,2-diamine
    • N-(2-Aminoethyl)-5-methylpyridin-2-amine
    • DTXSID70529854
    • AKOS000176844
    • N~1~-(5-Methylpyridin-2-yl)ethane-1,2-diamine
    • EN300-146505
    • SCHEMBL13103613
    • 88260-11-1
    • Inchi: 1S/C8H13N3/c1-7-2-3-8(11-6-7)10-5-4-9/h2-3,6H,4-5,9H2,1H3,(H,10,11)
    • InChI Key: FSANRKUMJZHZDS-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C)=CN=1)CCN

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 50.9Ų

N1-(5-methylpyridin-2-yl)ethane-1,2-diamine Pricemore >>

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